Cas no 206990-55-8 (3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol)

3-Methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol is a pyridine derivative with a substituted methoxy and hydroxymethyl functional group, offering versatile reactivity for synthetic applications. Its structure, featuring both an ether and alcohol moiety, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s stability under standard conditions and compatibility with further functionalization enhance its utility in multi-step organic transformations. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial processes. This compound is particularly useful in the development of bioactive molecules, where its scaffold can serve as a key building block for targeted molecular design.
3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol structure
206990-55-8 structure
Product Name:3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol
CAS No:206990-55-8
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD13192811
CID:3902498
Update Time:2026-04-17

3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, 3-methyl-4-(2-methylpropoxy)-
    • 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol
    • MDL: MFCD13192811

3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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206990-55-8 95%
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Additional information on 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol

Recent Advances in the Study of 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol (CAS: 206990-55-8)

The compound 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol (CAS: 206990-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have reported efficient synthetic routes to produce 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol with high yield and purity, which is crucial for its application in medicinal chemistry. The compound's structural features make it a versatile building block for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug discovery.

Recent pharmacological studies have explored the compound's mechanism of action at the molecular level. Preliminary findings suggest that 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol may interact with specific enzyme targets involved in inflammatory pathways. This has led to increased interest in its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to current treatments.

In the realm of drug formulation, researchers have investigated the physicochemical properties of 206990-55-8, including its solubility, stability, and bioavailability. These studies are critical for understanding how the compound behaves in biological systems and for optimizing its delivery in potential therapeutic applications. Recent advancements in formulation technology have shown promise in enhancing the compound's pharmacokinetic profile.

The safety profile of 3-methyl-4-(2-methylpropoxy)pyridin-2-ylmethanol has also been a focus of recent research. Toxicology studies conducted in vitro and in animal models have provided valuable data on the compound's potential adverse effects and therapeutic window. These findings are essential for guiding future clinical development and regulatory considerations.

Looking ahead, the scientific community anticipates further exploration of this compound's therapeutic potential. Current research directions include structure-activity relationship studies to optimize its biological activity, as well as investigations into its potential applications beyond its current scope. The unique chemical properties of 206990-55-8 continue to make it a molecule of significant interest in pharmaceutical research and development.

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